Cas no 1513560-48-9 (2-amino-2-(5-bromothiophen-3-yl)acetic acid)

• Product Name: 2-amino-2-(5-bromothiophen-3-yl)acetic acid
• CAS No: 1513560-48-9
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 4603240
• Update Time: 2025-05-21

2-amino-2-(5-bromothiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromothiophen-3-yl)acetic acid
• 3-Thiopheneacetic acid, α-amino-5-bromo-

• Inchi： 1S/C6H6BrNO2S/c7-4-1-3(2-11-4)5(8)6(9)10/h1-2,5H,8H2,(H,9,10)
• InChI Key： ODZZRBXYHLGZKY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)C1C=C(Br)SC=1

Additional information on 2-amino-2-(5-bromothiophen-3-yl)acetic acid

Recent Advances in the Study of 2-amino-2-(5-bromothiophen-3-yl)acetic acid (CAS: 1513560-48-9)

The compound 2-amino-2-(5-bromothiophen-3-yl)acetic acid (CAS: 1513560-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene ring and bromine substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 2-amino-2-(5-bromothiophen-3-yl)acetic acid as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, which could have implications for cancer therapy.

Another significant development is the investigation of this compound's pharmacokinetic properties. A recent preclinical study highlighted its favorable absorption and distribution profiles, making it a viable candidate for further drug optimization. The study also noted its low toxicity, which is a critical factor in the early stages of drug development.

In addition to its therapeutic potential, 2-amino-2-(5-bromothiophen-3-yl)acetic acid has been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate protein-ligand interactions, leveraging its unique structural features to gain insights into binding mechanisms. This application has been particularly valuable in the study of neurodegenerative diseases, where understanding these interactions is crucial for developing effective treatments.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success. For example, a 2024 study reported a novel catalytic method that significantly enhances the efficiency of its production, paving the way for broader applications.

In conclusion, 2-amino-2-(5-bromothiophen-3-yl)acetic acid (CAS: 1513560-48-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from drug development to chemical probes, underscore its importance in the field. Future research will likely focus on further elucidating its mechanisms of action and expanding its therapeutic potential.